Cas no 58191-81-4 (4-Hexenal,5-methyl-2-(1-methylethyl)-)

4-Hexenal,5-methyl-2-(1-methylethyl)- structure
58191-81-4 structure
Product Name:4-Hexenal,5-methyl-2-(1-methylethyl)-
CAS No:58191-81-4
MF:C10H18O
MW:154.249323368073
CID:371702
PubChem ID:93979
Update Time:2025-04-19

4-Hexenal,5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Hexenal,5-methyl-2-(1-methylethyl)-
    • 2-isopropyl-5-methylhex-4-enal
    • 5-Methyl-2-(1-methylethyl)hex-4-en-1-al
    • 5-methyl-2-(propan-2-yl)hex-4-enal
    • 58191-81-4
    • NS00052996
    • DTXSID90275922
    • EINECS 261-159-1
    • 5989-36-6
    • SCHEMBL16668898
    • 4-Hexenal, 5-methyl-2-(1-methylethyl)-
    • DTXSID10866679
    • Inchi: 1S/C10H18O/c1-8(2)5-6-10(7-11)9(3)4/h5,7,9-10H,6H2,1-4H3
    • InChI Key: QGWHBDAFRDCSBJ-UHFFFAOYSA-N
    • SMILES: O=CC(C/C=C(\C)/C)C(C)C

Computed Properties

  • Exact Mass: 154.13584
  • Monoisotopic Mass: 154.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.833
  • Boiling Point: 204.8°C at 760 mmHg
  • Flash Point: 72.7°C
  • Refractive Index: 1.435
  • PSA: 17.07
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.